Cas no 1242850-18-5 (1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol)

• Product Name: 1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol
• CAS No: 1242850-18-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1102892
• PubChem ID: 59486482
• Update Time: 2025-10-21

1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol
• (1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazin-1-yl)methanol
• 1242850-18-5
• SCHEMBL131285
• AKOS026716410
• F2147-3405
• CS-0133923
• {1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-yl}methanol
• LPUBVGIASHIWQA-UHFFFAOYSA-N

• Inchi： 1S/C8H12N2O/c11-6-7-8-2-1-4-10(8)5-3-9-7/h1-2,4,7,9,11H,3,5-6H2
• InChI Key： LPUBVGIASHIWQA-UHFFFAOYSA-N
• SMILES： OCC1C2=CC=CN2CCN1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 37.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol

Introduction to 1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol (CAS No. 1242850-18-5)

1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol, identified by the chemical compound code CAS No. 1242850-18-5, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of tetrahydro-pyrrolopyrazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule consists of a fused ring system comprising a pyrrole ring and a pyrazine ring, interconnected in a manner that imparts unique electronic and steric properties. The presence of a hydroxymethyl group at the 1-position further enhances its reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery.

The chemical structure of 1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol can be described as a bicyclic system with nitrogen atoms at the 1-position of the pyrrole ring and the 1- and 4-positions of the pyrazine ring. The hydroxymethyl group (-CH₂OH) is attached to the 1-position of the pyrrole ring, providing a site for further chemical modifications such as esterification, alkylation, or oxidation. This structural motif is reminiscent of several biologically active natural products and synthetic intermediates that have been explored for their pharmacological properties.

In recent years, there has been growing interest in tetrahydro-pyrrolopyrazine derivatives due to their reported activities in various biological assays. These compounds have shown promise as scaffolds for developing drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The nitrogen-rich heterocyclic system contributes to favorable interactions with biological targets such as enzymes and receptors, while the hydroxymethyl group offers opportunities for derivatization to enhance solubility or binding affinity.

One of the most compelling aspects of 1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop analogs with improved pharmacokinetic profiles or enhanced target specificity. For instance, modifications at the 3- or 5-position of the pyrrole ring have been explored to introduce additional functional groups that could modulate receptor binding or metabolic stability.

The synthetic pathways for preparing CAS No. 1242850-18-5 typically involve multi-step organic transformations starting from readily available precursors. Common strategies include cyclization reactions to form the fused heterocyclic system followed by functional group interconversions to introduce the hydroxymethyl group. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing costs and improving yields for industrial applications.

Recent studies have highlighted the pharmacological potential of tetrahydro-pyrrolopyrazine derivatives, including 1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol, in modulating neurotransmitter systems relevant to central nervous system (CNS) disorders. Preclinical investigations suggest that this compound may exhibit effects on serotonin and dopamine pathways, making it a candidate for further exploration in treating conditions such as depression or neurodegenerative diseases. Additionally, its structural similarity to known antipsychotic and antidepressant agents suggests that it could serve as a lead compound for developing novel therapeutics with improved efficacy or reduced side effects.

The biological activity of this compound has been evaluated through various in vitro assays targeting enzymes such as monoamine oxidase (MAO) or cytochrome P450 enzymes. Preliminary results indicate that certain derivatives exhibit inhibitory activity against these enzymes at concentrations comparable to existing therapeutic agents. Furthermore, studies on cell-based models have shown potential effects on neuronal survival and differentiation pathways relevant to neuroprotection.

In terms of drug development applications, CAS No. 1242850-18-5 represents an intriguing scaffold for medicinal chemists due to its versatility and biological relevance. Its ability to undergo diverse chemical modifications allows for rapid exploration of structure-activity relationships (SAR), facilitating the optimization process towards achieving desired pharmacological profiles. Collaborative efforts between synthetic chemists and biologists are essential to fully exploit its therapeutic potential.

The regulatory considerations associated with this compound are important for researchers planning clinical trials or commercialization efforts. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet quality standards required for safety testing and human use. Additionally, thorough characterization through analytical techniques such as NMR spectroscopy and mass spectrometry is crucial for establishing purity standards before proceeding with preclinical or clinical studies.

Looking ahead, future research directions may focus on exploring novel synthetic routes that enhance scalability while maintaining high purity standards suitable for pharmaceutical applications. Investigating new derivatives through computational modeling could also accelerate lead optimization efforts by predicting binding affinities or metabolic stability prior to experimental synthesis.

In conclusion,1,2,3,4-tetrahydro-Pyrrolo[1,2-a]pyrazine-1-methanol (CAS No.*1242850*-*18*-*5*) stands out as a promising compound with significant therapeutic potential across multiple disease areas.* Its unique structural features,* combined with opportunities for chemical modification,* make it an attractive scaffold*for drug discovery initiatives.* Continued exploration*of its pharmacological properties*and synthetic possibilities*will contribute valuable insights*to advancing medicinal chemistry*and developing next-generation therapeutics.*